Cas no 57688-22-9 (3-Bromo-4-(4-bromophenoxy)Benzenamine)

3-Bromo-4-(4-bromophenoxy)Benzenamine structure
57688-22-9 structure
Product Name:3-Bromo-4-(4-bromophenoxy)Benzenamine
CAS No:57688-22-9
MF:C12H9Br2NO
MW:343.013961553574
CID:2106040
Update Time:2023-08-03

3-Bromo-4-(4-bromophenoxy)Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-(4-bromophenoxy)Benzenamine
    • 3-Bromo-4-(4-bromophenoxy)Benzenamine
    • Inchi: 1S/C12H9Br2NO/c13-8-1-4-10(5-2-8)16-12-6-3-9(15)7-11(12)14/h1-7H,15H2
    • InChI Key: PYZVXRVNXJDSBL-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1OC1C=CC(=CC=1)Br)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Topological Polar Surface Area: 35.2
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